Cas no 880494-17-7 (Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester)

Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester is a synthetic organic compound featuring a benzoic acid core substituted with a 2-pyridinylmethylamino group at the 2-position and esterified as the methyl ester. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The pyridine moiety enhances coordination properties, while the ester group offers versatility for further functionalization. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, making it a valuable building block for researchers developing novel compounds with targeted properties. The product is typically characterized by high purity and stability under standard handling conditions.
Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester structure
880494-17-7 structure
Product Name:Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester
CAS No:880494-17-7
MF:C14H14N2O2
MW:242.273163318634
MDL:MFCD11178984
CID:4283518
PubChem ID:43139469
Update Time:2025-06-07

Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester
    • Methyl 2-[(pyridin-2-ylmethyl)amino]benzoate
    • 2-[(Pyridin-2-ylmethyl)-amino]-benzoic acid methyl ester
    • DTXSID201262708
    • methyl 2-(pyridin-2-ylmethylamino)benzoate
    • Methyl 2-((pyridin-2-ylmethyl)amino)benzoate
    • Methyl2-((pyridin-2-ylmethyl)amino)benzoate
    • Methyl 2-[(2-pyridinylmethyl)amino]benzoate
    • 880494-17-7
    • MDL: MFCD11178984
    • Inchi: 1S/C14H14N2O2/c1-18-14(17)12-7-2-3-8-13(12)16-10-11-6-4-5-9-15-11/h2-9,16H,10H2,1H3
    • InChI Key: ZDSSMOFQNIHBTJ-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=CC=C1NCC1=NC=CC=C1

Computed Properties

  • Exact Mass: 242.105527694Da
  • Monoisotopic Mass: 242.105527694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 51.2Ų

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Additional information on Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester

Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester (CAS No. 880494-17-7): An Overview of Its Properties and Applications

Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester (CAS No. 880494-17-7) is a versatile compound with significant applications in various fields, including pharmaceuticals, organic synthesis, and materials science. This compound is characterized by its unique structural features, which include a benzoic acid moiety, a pyridine ring, and a methyl ester group. These functional groups contribute to its diverse chemical properties and reactivity.

The molecular formula of Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester is C15H16N2O2, and its molecular weight is approximately 256.30 g/mol. The compound is typically a white crystalline solid at room temperature and has a melting point of around 115-117°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water.

In the realm of pharmaceuticals, Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester has garnered attention due to its potential as a lead compound for drug development. Recent studies have explored its biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its biological activities, Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester is also valuable in organic synthesis as a building block for more complex molecules. Its reactive functional groups allow for a wide range of chemical transformations. For example, the amino group can be readily modified through acylation or alkylation reactions to introduce new functionalities. Additionally, the ester group can be hydrolyzed to form the corresponding carboxylic acid or converted into other derivatives such as amides or nitriles.

In materials science, Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester has found applications in the development of functional materials and coatings. Its ability to form stable complexes with metal ions makes it useful in the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage and separation. Furthermore, the compound's photophysical properties have been investigated for use in photovoltaic devices and luminescent materials.

The synthesis of Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester can be achieved through several routes. One common method involves the reaction of benzoic acid with (2-pyridinylmethyl)amine followed by methylation of the resulting amide using an appropriate reagent such as methyl iodide or dimethyl sulfate. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

Safety considerations are crucial when handling Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be used during handling to prevent skin contact and inhalation. Additionally, it is important to store the compound in a cool, dry place away from incompatible substances.

In conclusion, Benzoic acid, 2-[(2-pyridinylmethyl)amino]-, methyl ester (CAS No. 880494-17-7) is a multifaceted compound with promising applications in pharmaceuticals, organic synthesis, and materials science. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific disciplines.

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